Cas no 827028-04-6 (Benzoic acid, 4-(3-methoxy-1-propynyl)-, ethyl ester)

• Product name: Benzoic acid, 4-(3-methoxy-1-propynyl)-, ethyl ester
• CAS No: 827028-04-6
• MF: C₁₃H₁₄O₃
• MW: 218.24846
• CID: 686380
• PubChem ID: 71417790

Benzoic acid, 4-(3-methoxy-1-propynyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(3-methoxy-1-propynyl)-, ethyl ester
• ethyl 4-(3-methoxyprop-1-ynyl)benzoate
• DTXSID10837122
• Ethyl 4-(3-methoxyprop-1-yn-1-yl)benzoate
• 827028-04-6

• Inchi： InChI=1S/C13H14O3/c1-3-16-13(14)12-8-6-11(7-9-12)5-4-10-15-2/h6-9H,3,10H2,1-2H3
• InChI Key： QDPGHZNTRZASOQ-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC=C(C=C1)C#CCOC

Computed Properties

• Exact Mass: 218.094294304g/mol
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.5Ų